2-Bromo-7-hydroxymethylimidazo[5,1-b]thiazole

• Molecular Formula: C6H5BrN2OS
• Molecular Weight: 233.09 g/mol
• IUPAC Name: (2-bromoimidazo[5,1-b][1,3]thiazol-7-yl)methanol
• InChI: InChI=1S/C6H5BrN2OS/c7-5-1-9-3-8-4(2-10)6(9)11-5/h1,3,10H,2H2
• InChI Key: ZOHUDHLQEGWHOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC2=C(N=CN21)CO)Br

Description

2-Bromo-7-hydroxymethylimidazo[5,1-b]thiazole is a useful research compound. Its molecular formula is C6H5BrN2OS and its molecular weight is 233.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of ethyl 2-bromoimidazo[5,1-b] thiazole-7-carboxylate (84 mg, 0.31 mmol) in tetrahydrofuran (7 ml) was cooled to −50° C. A toluene solution of diisobutylaluminium hydride (1.01 M solution; 1.06 ml, 1.07 mmol) was added dropwise to the cooled solution, and the mixture was stirred at the same temperature for 15 min. After the completion of the reaction, a saturated aqueous potassium sodium tartrate solution was added thereto, and the mixture was stirred at room temperature for 1.5 hr and was extracted with ethyl acetate (7 ml×3). The organic layer was washed with saturated brine and was then dried over anhydrous sodium sulfate. The solvent was removed by distillation under the reduced pressure, and the residue was purified by column chromatography on silica gel (ethyl acetate:methanol=60:1→30:1) to give 2-bromo-7-hydroxymethylimidazo[5,1-b]thiazole (44 mg, 61%) as a white solid and 2-bromoimidazo[5,1-b]thiazole-7-carbaldehyde (19 mg, 26%) as a white solid.

Synthesis routes and methods III

Procedure details

A solution of ethyl 2-bromoimidazo[5,1-b] thiazole-7-carboxylate (52 mg, 0.19 mmol) in toluene (7 ml) was cooled to −78° C. A toluene solution of diisobutylaluminium hydride (1.01 M solution; 0.65 ml, 0.64 mmol) was added dropwise to the cooled solution, and the mixture was stirred at the same temperature for 40 min. After the completion of the reaction, a saturated aqueous potassium sodium tartrate solution was added thereto, and the mixture was stirred at room temperature for one hr and was extracted with ethyl acetate (5 ml×3). The organic layer was washed with saturated brine and was dried over anhydrous sodium sulfate, and the solvent was removed by distillation under the reduced pressure to give 2-bromo-7-hydroxymethylimidazo[5,1-b]thiazole (44 mg, 99%) as a white solid.

Synthesis routes and methods IV

Procedure details

A solution of methyl 2-bromoimidazo[5,1-b]thiazole-7-carboxylate (31 mg, 0.12 mmol) in dichloromethane (8 ml) was cooled to −100° C. Thereafter, a toluene solution of diisobutylaluminium hydride (1.01 M solution; 0.4 ml, 0.4 mmol) was added dropwise to the cooled solution. The mixture was stirred at −100° C. for 50 min and then at −80° C. for 15 min. After the completion of the reaction, a saturated aqueous potassium sodium tartrate solution was added to the reaction solution, and the mixture was stirred at room temperature for one hr and was extracted with ethyl acetate (8 ml×3). The organic layer was washed with saturated brine and was dried over anhydrous sodium sulfate. The solvent was removed by distillation under the reduced pressure to give 2-bromo-7-hydroxymethylimidazo[5,1-b]thiazole (26 mg, 95%) as a white solid.

Synthesis routes and methods V

Procedure details

A solution of ethyl 2-bromoimidazo[5,1-b] thiazole-7-carboxylate (101 mg, 0.37 mmol) in dichloromethane (5 ml) was cooled to −50° C. A toluene solution of diisobutylaluminium hydride (1.01 M solution; 1.1 ml, 1.1 mmol) was then added dropwise to the cooled solution, and the mixture was stirred at the same temperature for 10 min. After the completion of the reaction, a saturated aqueous potassium sodium tartrate solution was added thereto, and the mixture was stirred at room temperature for one hr and was extracted with ethyl acetate (7 ml×3). The organic layer was washed with saturated brine and was dried over anhydrous sodium sulfate, and the solvent was removed by distillation under the reduced pressure to give 2-bromo-7-hydroxymethylimidazo[5,1-b]thiazole (85 mg, 99%) as a white solid.